(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane
Brand Name: Vulcanchem
CAS No.: 186521-82-4
VCID: VC20902268
InChI: InChI=1S/C7H10O2/c1-4-6-5-8-7(2,3)9-6/h1,6H,5H2,2-3H3/t6-/m1/s1
SMILES: CC1(OCC(O1)C#C)C
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol

(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane

CAS No.: 186521-82-4

Cat. No.: VC20902268

Molecular Formula: C7H10O2

Molecular Weight: 126.15 g/mol

* For research use only. Not for human or veterinary use.

(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane - 186521-82-4

Specification

CAS No. 186521-82-4
Molecular Formula C7H10O2
Molecular Weight 126.15 g/mol
IUPAC Name (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane
Standard InChI InChI=1S/C7H10O2/c1-4-6-5-8-7(2,3)9-6/h1,6H,5H2,2-3H3/t6-/m1/s1
Standard InChI Key GPNBPQQQZHDRMZ-ZCFIWIBFSA-N
Isomeric SMILES CC1(OC[C@H](O1)C#C)C
SMILES CC1(OCC(O1)C#C)C
Canonical SMILES CC1(OCC(O1)C#C)C

Introduction

(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane is a chiral organic compound with the molecular formula C₇H₁₀O₂ and a molecular weight of 126.15 g/mol . It is a derivative of 1,3-dioxolane, featuring an ethynyl group attached to the fourth carbon atom in an R configuration. This compound is of interest in organic synthesis due to its unique structural features and potential applications in various chemical reactions.

Synthesis and Applications

While specific synthesis methods for (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane are not detailed in the available literature, compounds with similar structures are often synthesized through reactions involving dioxolane derivatives. The presence of an ethynyl group makes it a potential building block for further organic transformations, such as cross-coupling reactions or cycloadditions.

Related Compounds and Research

Compounds similar to (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane, such as other dioxolane derivatives, are used in various applications, including the synthesis of bio-based solvents and pharmaceutical intermediates . The development of such compounds often involves green chemistry principles to ensure sustainability and reduced environmental impact.

Patents and Literature

Patents related to the structure of (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane can be found through the WIPO PATENTSCOPE database using its InChIKey (GPNBPQQQZHDRMZ-ZCFIWIBFSA-N) . Literature on similar compounds highlights the importance of designing efficient synthetic routes and evaluating their potential applications in organic synthesis.

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